Cas no 1094483-83-6 (5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole)

• Product Name: 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole
• CAS No: 1094483-83-6
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5215260
• Update Time: 2026-03-06

5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole
• 1H-1,2,4-Triazole, 5-(3,4-dimethoxyphenyl)-3-methyl-

• Inchi： 1S/C11H13N3O2/c1-7-12-11(14-13-7)8-4-5-9(15-2)10(6-8)16-3/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： IISPZAHYTLTHRA-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OC)C(OC)=C2)=NC(C)=N1

Additional information on 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole

Introduction to 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole (CAS No. 1094483-83-6)

5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole, identified by its CAS number 1094483-83-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the triazole class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its aromatic ring system and the presence of methoxy and methyl substituents, contribute to its unique chemical properties and reactivity.

The compound's molecular structure consists of a benzene ring substituted with two methoxy groups at the 3 and 4 positions, enhancing its lipophilicity and interaction with biological targets. Additionally, the triazole ring fused with the benzene ring at the 1 and 2 positions introduces a nitrogen-rich environment, which is crucial for its pharmacological effects. The methyl group at the 3-position of the triazole ring further modulates its electronic properties and influences its binding affinity to biological receptors.

In recent years, there has been growing interest in 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole due to its potential role in drug discovery and development. Researchers have been exploring its pharmacological profile to identify new therapeutic targets and mechanisms. The compound's ability to interact with various enzymes and receptors makes it a promising candidate for treating a range of diseases, including inflammatory disorders, neurodegenerative conditions, and infectious diseases.

One of the most compelling aspects of this compound is its reported activity as an inhibitor of certain kinases and other enzymes involved in cell signaling pathways. These pathways are critical for regulating various cellular processes, including proliferation, differentiation, and apoptosis. By modulating these pathways, 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole may offer therapeutic benefits in conditions where dysregulation of these pathways plays a key role.

Recent studies have also highlighted the compound's potential as an antioxidant and anti-inflammatory agent. Oxidative stress and inflammation are underlying factors in many chronic diseases, making compounds that can mitigate these processes highly valuable. The methoxy groups in the benzene ring are thought to contribute to its antioxidant properties by stabilizing free radicals and reducing oxidative damage.

The synthesis of 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzene derivative followed by the introduction of the triazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic ring.

In terms of pharmacokinetic properties, 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Its bioavailability can be influenced by factors such as pH levels in the gastrointestinal tract and interactions with transporters in cells. Understanding these factors is crucial for optimizing drug delivery systems that enhance therapeutic efficacy.

The safety profile of this compound is another area of active investigation. Preclinical studies have been conducted to assess its toxicity and potential side effects. These studies involve evaluating acute and chronic exposure scenarios to determine safe dosing ranges and identify any adverse effects that may occur. The results from these studies are essential for guiding clinical trials and ensuring patient safety.

In conclusion, 5-(3,4-Dimethoxy-phenyl)-3-methyl-1H-[1,2,4]triazole (CAS No. 1094483-83-6) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and reported biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As more data becomes available on its pharmacological effects and safety profile, this compound is likely to play an increasingly important role in drug discovery and development efforts worldwide.